2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-tert-butylacetamide

• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-tert-butylacetamide
• InChI: InChI=1S/C16H20N4O2S/c1-16(2,3)20-11(21)9-23-15-18-13(17)12(14(22)19-15)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,20,21)(H3,17,18,19,22)
• InChI Key: SQOHFXHSPPSQCC-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)NC(=O)CSC1=NC(=O)C(=C(N1)N)C2=CC=CC=C2

Description

2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-tert-butylacetamide (referred to as Compound X in This paper aims to provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for Compound X.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism in cancer treatment.
Biochemical and Physiological Effects:
Compound X has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. It has also been shown to reduce inflammation and oxidative stress, which are key factors in the development of many diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Compound X in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology and developing new cancer treatments. However, one of the limitations of using Compound X is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for research on Compound X, including the development of more efficient synthesis methods, the identification of its molecular targets and mechanisms of action, and the evaluation of its potential as a therapeutic agent for various diseases. Moreover, the use of Compound X in combination with other drugs or therapies may enhance its efficacy and reduce its toxicity, making it a more viable candidate for clinical use.
Conclusion:
In conclusion, Compound X is a promising chemical compound that has gained attention in the scientific research community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on Compound X may lead to the development of new therapies for various diseases, including cancer.

Synthesis Methods

The synthesis of Compound X involves a multi-step process that includes the reaction of tert-butyl acetate with thioacetamide, followed by the reaction of the resulting product with 5-phenylbarbituric acid. The final product is obtained through the reaction of the intermediate product with ammonia. This synthesis method has been reported in several scientific journals and has been successfully replicated by many researchers.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Moreover, it has been shown to inhibit the growth of several cancer cell lines, making it a promising candidate for cancer treatment.